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Compound of Interest

Compound Name: 2-Bromo-3-nitroaniline

Cat. No.: B1315865 Get Quote

Technical Support Center: 2-Bromo-3-
nitroaniline
This guide provides essential safety information, troubleshooting advice, and experimental

guidelines for the handling and use of 2-Bromo-3-nitroaniline in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Bromo-3-nitroaniline?

A1: 2-Bromo-3-nitroaniline is classified as toxic if swallowed, in contact with skin, or if inhaled.

[1] It may also cause damage to organs (specifically the kidney, liver, heart, and blood) through

prolonged or repeated exposure if swallowed.[1] It is harmful to aquatic life with long-lasting

effects.[1]

Q2: What personal protective equipment (PPE) is mandatory when handling this compound?

A2: When handling 2-Bromo-3-nitroaniline, you must wear appropriate personal protective

equipment. This includes chemical safety goggles or eyeglasses that comply with OSHA

regulations, chemical-impermeable gloves, and protective clothing to prevent skin exposure.[2]

[3] All handling of the solid material should be conducted in a well-ventilated area, preferably

under a chemical fume hood to avoid inhalation of dust.[1]
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Q3: How should I properly store 2-Bromo-3-nitroaniline in the lab?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[1]

[4] The storage area should be locked up or accessible only to qualified or authorized

personnel.[1] It is recommended to keep it in a dark place under an inert atmosphere at room

temperature.[2]

Q4: What is the correct procedure for disposing of 2-Bromo-3-nitroaniline waste?

A4: Dispose of contents and containers to an approved waste disposal plant in accordance

with local, state, and federal regulations.[1][2] Do not mix with other waste. Uncleaned

containers should be handled with the same precautions as the product itself.[1] Do not allow

the product to enter drains.[1]

Q5: What are the incompatible materials to avoid when working with 2-Bromo-3-nitroaniline?

A5: Avoid contact with strong oxidizing agents, strong acids, acid anhydrides, acid chlorides,

and chloroformates.[4][5]

Troubleshooting Guide
Problem: I accidentally spilled a small amount of 2-Bromo-3-nitroaniline powder on the lab

bench.

Solution:

Ensure adequate ventilation and wear your full PPE, including gloves, lab coat, and safety

goggles.[2]

Avoid generating dust.[6]

Gently sweep or vacuum the spilled material and place it into a suitable, labeled, and closed

container for disposal.[4]

Clean the spill area thoroughly with soap and water.

Dispose of the contaminated cleaning materials as hazardous waste.[2]
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Problem: I think I may have gotten some of the compound on my gloves.

Solution:

Stop your work immediately.

Use a proper glove removal technique, without touching the outer surface of the glove with

your bare hands, to avoid skin contact.[1]

Dispose of the contaminated gloves in the designated hazardous waste container.[1]

Wash your hands thoroughly with soap and water and dry them.[1]

Inspect your hands for any signs of irritation before putting on a new pair of gloves.

Problem: The solid material appears discolored or clumped.

Solution: Discoloration or clumping may indicate degradation or moisture absorption. While the

material may still be usable for some applications, it is best to verify its purity through analytical

methods like TLC or NMR before proceeding with a critical experiment. Store the compound in

a tightly sealed container in a dry environment to prevent this.[1]

Quantitative Data
Property Value Source

CAS Number 35757-20-1 [1][2]

Molecular Formula C₆H₅BrN₂O₂ [1][4]

Molecular Weight 217.02 g/mol [1][4]

Appearance Solid [2][4]

Storage Temperature
Room Temperature, Inert

Atmosphere
[2]

Purity Typically 95% - 98% [2][4]
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General Protocol for the Reduction of the Nitro Group

2-Bromo-3-nitroaniline can be used as a starting material for the synthesis of various other

compounds. One common reaction is the reduction of the nitro group to an amine. The

following is an illustrative protocol and should be adapted and optimized for specific laboratory

conditions.

Objective: To synthesize 2-Bromo-1,3-diaminobenzene from 2-Bromo-3-nitroaniline.

Materials:

2-Bromo-3-nitroaniline

Iron powder (Fe)

Hydrochloric acid (HCl)

Ethanol

Water

Sodium bicarbonate (NaHCO₃)

Ethyl acetate

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Set up a round-bottom flask with a reflux condenser and a magnetic stirrer in a fume hood.

To the flask, add 2-Bromo-3-nitroaniline (1.0 eq) and ethanol.

In a separate beaker, prepare a solution of hydrochloric acid.

With vigorous stirring, add the iron powder to the flask.

Slowly add the hydrochloric acid solution to the reaction mixture.
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Heat the mixture to reflux and monitor the reaction progress using Thin Layer

Chromatography (TLC). The reaction is typically complete within 2-4 hours.

Once the reaction is complete, cool the mixture to room temperature.

Carefully neutralize the mixture with a saturated solution of sodium bicarbonate.

Filter the mixture to remove the iron salts and wash the filter cake with ethyl acetate.

Transfer the filtrate to a separatory funnel and extract with ethyl acetate.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the solvent under reduced pressure to obtain the

crude product.

Purify the crude product by column chromatography or recrystallization as needed.

Disclaimer: This is a generalized protocol. Researchers should consult relevant scientific

literature for detailed and optimized procedures.

Visualizations
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Workflow for Safe Handling of 2-Bromo-3-nitroaniline

1. Pre-Experiment Preparation

2. Chemical Handling & Experiment

3. Post-Experiment

4. Storage & Disposal

Review SDS

Assemble PPE:
- Safety Goggles

- Lab Coat
- Impermeable Gloves

Prepare Work Area:
- Chemical Fume Hood

- Spill Kit Ready

Weigh Solid in Fume Hood

Begin Work

Perform Experiment

Monitor for Spills/Exposure

Quench Reaction (if applicable)

Experiment Complete

Clean Glassware in Hood

Segregate Waste

Dispose of Solid & Liquid
Waste in Labeled Containers

Dispose of Contaminated PPEStore in Tightly Sealed
Container in Locked Cabinet
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Emergency Response Protocol for 2-Bromo-3-nitroaniline Exposure

Skin Contact Eye Contact Inhalation Ingestion

Exposure Event

Remove contaminated clothing immediately

On Skin

Rinse with pure water
for at least 15 minutes

In Eyes

Move victim to fresh air

Inhaled

Rinse mouth with water

Swallowed

Wash off with soap and
plenty of water for at least 15 mins

Consult a doctor

Consult a doctor If breathing is difficult, give oxygen

Consult a doctor immediately

Do NOT induce vomiting

Call a doctor or Poison
Control Center immediately

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safe handling procedures for 2-Bromo-3-nitroaniline in a
lab setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315865#safe-handling-procedures-for-2-bromo-3-
nitroaniline-in-a-lab-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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